2-(4-Fluorophenyl)-1-(4-methoxyphenyl)ethan-1-one
Description
2-(4-Fluorophenyl)-1-(4-methoxyphenyl)ethan-1-one, also known as 4-Fluoro-4-methoxyphenethyl alcohol, is a synthetic compound with a wide range of applications in the fields of scientific research and drug development. It is a white to off-white powder with a melting point of 131-133°C and a boiling point of 216-218°C. It has a molecular formula of C10H11FO2 and a molecular weight of 186.18 g/mol.
Scientific Research Applications
Antimicrobial Activity
A study focused on synthesizing novel compounds from 2-(4-fluorophenyl)-1-(4-methoxyphenyl)ethanone, which revealed their antimicrobial properties. This research highlights the potential use of these compounds in the development of new antimicrobial agents (Nagamani, Anjaiah, Praveen, & Jalapathi, 2018).
Chemical Synthesis and Efficiency
Another application is in chemical synthesis processes. One study demonstrated the synthesis of chalcone using 2-(4-fluorophenyl)-1-(4-methoxyphenyl)ethanone, comparing the efficiency of sonochemical and conventional methods. This research may lead to more efficient synthesis techniques in chemical manufacturing (Jarag, Pinjari, Pandit, & Shankarling, 2011).
Environmental Degradation Studies
The compound's derivatives have been used to study environmental degradation. For instance, a study on the white rot fungus Phanerochaete chrysosporium investigated its ability to degrade methoxychlor, a compound structurally similar to 2-(4-fluorophenyl)-1-(4-methoxyphenyl)ethanone. This research provides insights into the environmental fate of similar compounds (Grifoll & Hammel, 1997).
Fluorophore Development
The development of fluorophores for detection in protic environments is another application. A study described the properties of a fluorophore derived from compounds similar to 2-(4-fluorophenyl)-1-(4-methoxyphenyl)ethanone, highlighting its potential use in sensor technology and environmental monitoring (Uchiyama, Takehira, Yoshihara, Tobita, & Ohwada, 2006).
Metal Ion Detection
Research on the use of derivatives of 2-(4-fluorophenyl)-1-(4-methoxyphenyl)ethanone in detecting metal ions has also been conducted. This research is significant for developing new materials for sensing applications, particularly in environmental and health contexts (Hong, Lin, Hsieh, Chang, & Du, 2012).
properties
IUPAC Name |
2-(4-fluorophenyl)-1-(4-methoxyphenyl)ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FO2/c1-18-14-8-4-12(5-9-14)15(17)10-11-2-6-13(16)7-3-11/h2-9H,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ANDXXCSHBAHWSY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)CC2=CC=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Fluorophenyl)-1-(4-methoxyphenyl)ethan-1-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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